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Compound Name: 3-Bromoisonicotinic acid

Cat. No.: B086055 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Bromoisonicotinic acid, a substituted pyridine carboxylic acid, has emerged as a versatile

building block in the field of materials science. Its unique electronic and structural properties,

arising from the presence of a bromine substituent, a carboxylic acid group, and a pyridine

nitrogen atom, make it an attractive ligand for the construction of novel coordination polymers

and metal-organic frameworks (MOFs). These materials exhibit a range of interesting

properties, including photoluminescence and potential for catalytic and magnetic applications.

This document provides detailed application notes and experimental protocols for the synthesis

and characterization of materials derived from 3-bromoisonicotinic acid.

Key Applications
The primary application of 3-bromoisonicotinic acid in materials science lies in its use as an

organic linker to create coordination polymers with diverse structural motifs and functionalities.

The bromine atom can influence the crystal packing through halogen bonding and can also

serve as a site for post-synthetic modification. The carboxylate and pyridine groups provide

versatile coordination sites for a variety of metal ions.
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A notable example is the synthesis of a cadmium(II) coordination polymer with 3-

bromoisonicotinate, which demonstrates the ligand's ability to form complex, multi-dimensional

structures.

Experimental Protocols
Synthesis of a Cadmium(II) Coordination Polymer with
3-Bromoisonicotinate
This protocol details the hydrothermal synthesis of a cadmium(II) coordination polymer using 3-
bromoisonicotinic acid.

Materials:

3-Bromoisonicotinic acid (C₆H₄BrNO₂)

Cadmium(II) nitrate tetrahydrate (Cd(NO₃)₂·4H₂O)

Sodium nitrite (NaNO₂)

Deionized water

Equipment:

Teflon-lined stainless steel autoclave (25 mL)

Oven

Analytical balance

pH meter

Magnetic stirrer

Filtration apparatus

Procedure:
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In a 50 mL beaker, dissolve 3-bromoisonicotinic acid (0.0606 g, 0.3 mmol) in 10 mL of

deionized water with stirring.

In a separate beaker, dissolve cadmium(II) nitrate tetrahydrate (0.0925 g, 0.3 mmol) and

sodium nitrite (0.0207 g, 0.3 mmol) in 10 mL of deionized water.

Slowly add the cadmium(II) nitrate and sodium nitrite solution to the 3-bromoisonicotinic
acid solution while stirring.

Adjust the pH of the resulting mixture to approximately 4.0 using a dilute solution of nitric

acid or sodium hydroxide as needed.

Transfer the final mixture to a 25 mL Teflon-lined stainless steel autoclave.

Seal the autoclave and heat it in an oven at 160 °C for 72 hours.

After 72 hours, allow the autoclave to cool slowly to room temperature over a period of 24

hours.

Collect the resulting colorless, block-shaped crystals by filtration.

Wash the crystals with deionized water and then with a small amount of ethanol.

Dry the crystals in air at room temperature.

Expected Product:

The synthesis yields a coordination polymer with the formula [C₁₉H₁₂Br₃Cd₂N₃O₉]. The

asymmetric unit consists of two Cd(II) ions, three 3-bromoisonicotinate ligands, one nitrite ion,

one coordinated water molecule, and one free water molecule.

Data Presentation
Crystallographic Data for the Cadmium(II) Coordination
Polymer
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Parameter Value

Chemical Formula C₁₉H₁₂Br₃Cd₂N₃O₉

Formula Weight 990.84 g/mol

Crystal System Monoclinic

Space Group P2₁/c

a (Å) 14.356(3)

b (Å) 17.589(4)

c (Å) 10.112(2)

β (°) 94.58(3)

Volume (Å³) 2544.1(9)

Z 4

Calculated Density (g/cm³) 2.586

Visualizations
Logical Relationship in Coordination Polymer Formation
The following diagram illustrates the logical steps involved in the self-assembly of the

cadmium(II) coordination polymer from its constituent components.
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Caption: Hydrothermal synthesis workflow for the cadmium(II) coordination polymer.

Experimental Workflow for Synthesis and
Characterization
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This diagram outlines the general workflow from synthesis to characterization of materials

based on 3-bromoisonicotinic acid.
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Caption: General experimental workflow for material synthesis and analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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